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Compound of Interest

Compound Name: Butyric anhydride

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of butyric anhydride (also known as butanoic anhydride). It is intended for
researchers, scientists, and professionals in drug development and organic synthesis. This
document details the compound's physical characteristics, spectroscopic data, chemical
reactivity, and relevant experimental methodologies. All quantitative data is summarized in
structured tables, and key chemical transformations and workflows are illustrated with
diagrams.

Introduction

Butyric anhydride, with the chemical formula (CH3zCH2CH2CO):20, is a significant intermediate
in organic synthesis.[1][2] Structurally, it is formed from the condensation of two molecules of
butyric acid with the elimination of one molecule of water.[1] It presents as a clear, water-white
liquid with a potent, pungent odor characteristic of rancid butter, which is due to the formation
of butyric acid upon hydrolysis with moisture in the air.[1][3][4] Butyric anhydride is a key
reagent used in the production of various fine chemicals, including pharmaceuticals,
fragrances, plastics, and resins.[2][5] Its utility stems from its reactivity as an acylating agent,
enabling the introduction of the butanoyl group into various substrates.[6]

Physical Properties

Butyric anhydride is a combustible and corrosive liquid.[1][4] It is soluble in organic solvents
like ether but decomposes in water and alcohol.[2][3] Its key physical properties are
summarized in the table below.
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Table 1: Physical Properties of Butyric Anhydride

Property Value Source(s)
Molecular Formula CsH1403 [21[31[7]
Molar Mass 158.19 g/mol [1][3]
Appearance Water-white, clear liquid [1103114]
Odor Pungent, rancid butter-like [11[31[8]
Density 0.967 g/mL at 25 °C (lit.) [1]

0.9668 g/cm? at 20 °C/4 °C [2][3]
Melting Point -75 °C to -66 °C (lit.) [11[31[4]
Boiling Point 198-199 °C (lit.) [1131[4]
Flash Point 82 °C - 87 °C (closed cup) [819]

Vapor Pressure

0.28 mmHg at 25 °C

[3]

10 mmHg at 79.5 °C

Vapor Density

5.4 - 5.45 (Air = 1)

[3]

Refractive Index (n2°/D)

1.413 (lit.)

[1]14]

Solubility

Soluble in ether; Decomposes

in water and alcohol

[2](3]

| Autoignition Temperature | 535 °F (279.4 °C) | |

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of butyric

anhydride. The key spectral features are summarized below.

Table 2: Spectroscopic Data for Butyric Anhydride
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Technique

Mass Spectrometry (MS)

Key Features

Molecular lon (M*): m/z
158. Key fragments
corresponding to the loss
of butyryl and other alkyl
groups are observed.

Source(s)

[31[7]

Infrared (IR) Spectroscopy

Strong C=0 stretching
vibrations characteristic of an
acid anhydride, typically
appearing as two bands
around 1820 cm~* and 1750
cm~1, C-H stretching and
bending vibrations are also

present.

[3110]

1H NMR Spectroscopy

Signals corresponding to the
three distinct proton
environments of the butyl
chain: a triplet near 1.0 ppm
(CH3), a sextet near 1.7 ppm
(CHz), and a triplet near 2.5
ppm (a-CHz2 next to C=0).

[31010][11]

| 3C NMR Spectroscopy | Signals for the carbonyl carbon (C=0) around 168 ppm and distinct

signals for the three aliphatic carbons of the butyl chain. [[3][10] |

Chemical Properties and Reactivity

Butyric anhydride is a reactive compound, primarily used as an acylating agent. Its reactivity

is centered on the electrophilic nature of its carbonyl carbons. It is incompatible with acids,

strong oxidizing agents, alcohols, amines, and bases.[12] It is also corrosive to metals.[4][12]

Synthesis

A common industrial method for producing butyric anhydride is through the reversible

anhydride exchange reaction of butyric acid with acetic anhydride, often utilizing a reactive
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distillation (RD) process.[5] This method is efficient as it combines the chemical reaction and
product separation into a single unit, which can improve conversion by continuously removing
the acetic acid product.[5]

Synthesis via Reactive Distillation

Butyric Acid +

Acetic Anhydride Feed

Reactive Distillation
Column

Top Product: Bottom Product:
Acetic Acid (Removed) Butyric Anhydride

Click to download full resolution via product page

Caption: Workflow for Butyric Anhydride synthesis.

Hydrolysis

Butyric anhydride reacts exothermically with water in a process called hydrolysis to form two
equivalents of butyric acid.[6][12] The reaction is typically slow but can be accelerated by local
heating or the presence of acids.[12] The neutral hydrolysis half-life at 25 °C is estimated to be
around 4.3 minutes.[3] This reactivity necessitates storing the compound under moisture-
sensitive conditions.[9]
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Caption: Hydrolysis of Butyric Anhydride.

Nucleophilic Acyl Substitution Reactions

As a classic acid anhydride, butyric anhydride undergoes nucleophilic acyl substitution with
various nucleophiles.[6] These reactions involve the addition of a nucleophile to one of the
carbonyl carbons, followed by the elimination of a carboxylate leaving group.[6]

+ Alcoholysis (Ester Formation): It reacts with alcohols to yield a butyrate ester and a molecule
of butyric acid.[2][6]

« Aminolysis (Amide Formation): Reaction with ammonia, primary, or secondary amines
produces a butyramide and a butyrate salt.[6] Typically, two equivalents of the amine are
required, as one equivalent acts as a base to neutralize the butyric acid byproduct.[6]
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Caption: General Nucleophilic Acyl Substitution.

Experimental Protocols

The determination of the physical and chemical properties of butyric anhydride involves
standard laboratory techniques.

Determination of Physical Properties

» Boiling Point: The boiling point can be determined using the distillation method. The sample
is heated in a distillation apparatus, and the temperature at which the liquid and vapor
phases are in equilibrium at a given pressure is recorded as the boiling point.

e Melting Point: A sample is placed in a capillary tube and heated in a melting point apparatus.
The temperature range over which the sample transitions from a solid to a liquid is recorded.

o Density: The density is measured using a pycnometer. The mass of a known volume of the
substance is determined at a specific temperature, and the density is calculated
(mass/volume).
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Refractive Index: An Abbe refractometer is used to measure the refractive index. A few drops
of the liquid are placed on the prism, and the instrument measures the extent to which light is
bent as it passes through the sample at a controlled temperature.

Spectroscopic Analysis

Infrared (IR) Spectroscopy: A liquid sample of butyric anhydride can be analyzed neat by
placing a thin film between two potassium bromide (KBr) plates or by using an Attenuated
Total Reflectance (ATR) accessory. The instrument passes infrared radiation through the
sample to generate a spectrum showing absorption as a function of wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A small amount of butyric anhydride is
dissolved in a deuterated solvent (e.g., chloroform-d, CDCIs) containing a reference standard
like tetramethylsilane (TMS). The sample is placed in an NMR spectrometer to acquire H
and 13C spectra, which provide information about the molecular structure.

Mass Spectrometry (MS): The sample is introduced into the mass spectrometer, where it is
vaporized and ionized, typically by electron ionization (El). The resulting charged fragments
are separated based on their mass-to-charge ratio (m/z), producing a mass spectrum that
helps determine the molecular weight and fragmentation pattern.

Hydrolysis Rate Analysis

The rate of hydrolysis can be studied using a pH-stat titration method.[13] Butyric anhydride

is introduced into an aqueous solution, and the formation of butyric acid causes a decrease in

pH. A titrator automatically adds a standard base to maintain a constant pH. The rate of

addition of the base corresponds directly to the rate of acid formation, allowing for the

calculation of the hydrolysis rate constant.[13]

Safety Information

Butyric anhydride is a hazardous chemical that requires careful handling.

Hazards: It is a combustible liquid and reacts violently with water.[8][14] It is harmful if
swallowed and causes severe skin burns and eye damage.[14][15] The vapor can cause
persistent eye irritation upon prolonged contact.[3]
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» Handling: Work should be conducted in a well-ventilated area, such as a fume hood.[8][16]
All equipment must be grounded to prevent static discharge.[12] Keep away from heat,
sparks, open flames, and moisture.[15][16]

o Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and eye/face protection (goggles and a face shield).[9][14] If inhalation risk is high, a
NIOSH/MSHA-approved respirator is necessary.[16]

o First Aid: In case of skin contact, immediately remove contaminated clothing and rinse the
skin with plenty of water.[14][15] For eye contact, rinse cautiously with water for several
minutes and seek immediate medical attention.[14][15] If inhaled, move the person to fresh
air.[14] If swallowed, rinse the mouth but do not induce vomiting; seek immediate medical
attention.[14][15]

» Fire Fighting: Use carbon dioxide, dry chemical, dry sand, or alcohol-resistant foam to
extinguish fires.[12][16] Do not use a direct water stream, as it will react violently with the
material.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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